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Compound of Interest

Compound Name: Diazoxon

Cat. No.: B046664 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Diazoxon. As Diazoxon is a more potent and toxic

metabolite of the organophosphate insecticide Diazinon, the following procedures are based on

the established safety protocols for Diazinon and should be considered the minimum

requirement for safe handling.[1][2] Always consult the specific Safety Data Sheet (SDS) for the

product in use and adhere to your institution's safety guidelines.

Immediate Safety and Personal Protective
Equipment (PPE)
The primary routes of exposure to organophosphate pesticides like Diazoxon are skin contact,

inhalation, and eye contact.[3] Therefore, robust personal protective equipment is mandatory to

minimize risk.

Recommended Personal Protective Equipment (PPE) for Handling Diazoxon
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PPE Category Item Specifications

Eye and Face Protection
Safety Goggles and Face
Shield

Wear chemical splash
goggles that meet ANSI
Z87.1 standards. A face
shield should be used in
conjunction with goggles
when there is a splash
hazard.[4]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for handling

organophosphates.[4] Avoid

leather or lined gloves as they

can absorb the chemical.

Lab Coat or Chemical-

Resistant Suit

Wear a long-sleeved lab coat.

For larger quantities or when

there is a significant risk of

splashing, a chemical-resistant

suit (e.g., Tyvek®) is

recommended.[3][5]

Closed-Toed Shoes

Leather and canvas shoes can

absorb chemicals and should

be avoided if contaminated.

Chemical-resistant boots are

recommended for spill

cleanup.[4][6]

| Respiratory Protection | Respirator | Use a NIOSH-approved respirator if there is a risk of

inhaling dust or aerosols. The type of respirator will depend on the concentration and form of

Diazoxon being handled. A written respiratory protection program is required by OSHA if

respirators are used.[4] |

Exposure Limits and Toxicity Data
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The following table summarizes the occupational exposure limits for the parent compound,

Diazinon. Given that Diazoxon is a more potent acetylcholinesterase inhibitor, exposure should

be kept as low as reasonably achievable.[2]

Occupational Exposure Limits for Diazinon

Organization Limit Value

NIOSH
Recommended Exposure
Limit (REL) - 10-hr TWA

0.1 mg/m³[4][7]

ACGIH
Threshold Limit Value (TLV) -

8-hr TWA

0.01 mg/m³ (inhalable fraction

and vapor)[4][7]

| OSHA | Permissible Exposure Limit (PEL) - 8-hr TWA | 0.1 mg/m³[7] |

TWA: Time-Weighted Average

Acute Toxicity Data for Diazinon (Oral LD50)

Animal LD50 (mg/kg)

Rat 300-850[8]

Mouse 80-135[8]

Guinea Pig 250-355[8]

Rabbit 130[8]

Hen 8[8]

| Duck | 3.5[8] |

Handling and Storage
Training: All personnel must be trained on the proper handling and storage of Diazoxon
before working with the substance.[4]
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Ventilation: Handle Diazoxon in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation exposure.

Hygiene: Wash hands thoroughly with soap and water after handling, and before eating,

drinking, or smoking.[4]

Storage: Store Diazoxon in a cool, dry, and well-ventilated area away from incompatible

materials such as reducing agents and oxidizing agents.[4]

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate the area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE, including respiratory protection, before

attempting to clean up the spill.

Containment: For liquid spills, absorb with an inert material such as sand or earth. For solid

spills, carefully sweep or scoop the material to avoid creating dust.[4]

Collection: Place the spilled material and absorbent into a sealed, labeled container for

disposal.[4]

Decontamination: Clean the spill area with a detergent and water solution.

Disposal: Dispose of the waste as hazardous material in accordance with local, state, and

federal regulations.[4]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek
immediate medical attention.[4]

Skin Contact

Immediately remove contaminated clothing.

Wash skin with plenty of soap and water. Seek

medical attention if irritation persists.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[4]

| Ingestion | Do NOT induce vomiting. If the person is conscious and able to swallow, have

them sip a glass of water. Call a poison control center or doctor immediately for treatment

advice.[9] |

Disposal Plan
Unused Diazoxon and contaminated materials must be disposed of as hazardous waste.

Container Management: Empty containers should be triple-rinsed and disposed of according

to hazardous waste protocols.[10]

Waste Disposal: Large quantities of Diazoxon waste should be incinerated in a permitted

hazardous waste incinerator.[10] For smaller quantities, consult your institution's

environmental health and safety office for specific disposal procedures. Do not dispose of

Diazoxon in the regular trash or down the drain.[4]

Experimental Workflow for Handling Diazoxon
The following diagram illustrates the key steps for the safe handling of Diazoxon in a

laboratory setting.
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Caption: Workflow for the safe handling of Diazoxon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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